Cas no 28957-08-6 (Kaur-16-en-15-one,1-(acetyloxy)-7,20-epoxy-6,7,14-trihydroxy-, (1a,6b,7a,14R)-)

• Product Name: Kaur-16-en-15-one,1-(acetyloxy)-7,20-epoxy-6,7,14-trihydroxy-, (1a,6b,7a,14R)-
• CAS No: 28957-08-6
• Molecular Formula: C₂₂H₃₀O₇
• Molecular Weight: 406.4694
• CID: 284266
• PubChem ID: 429192

Kaur-16-en-15-one,1-(acetyloxy)-7,20-epoxy-6,7,14-trihydroxy-, (1a,6b,7a,14R)- Properties

Names and Identifiers

• Kaur-16-en-15-one,1-(acetyloxy)-7,20-epoxy-6,7,14-trihydroxy-, (1a,6b,7a,14R)-
• 6,7,14-trihydroxy-15-oxo-7,20-epoxykaur-16-en-1-yl acetate
• Lasiodin
• LASIOKAURIN
• (+)-Magnesium L-ascorbate
• AC1L3KUE
• AG-E-02194
• AR-1J3658
• CTK8F1463
• EINECS 239-442-6
• Isodonol Monoacetate
• L-ascorbic acid magnesium salt
• L-Ascorbic acid, magnesium salt (2:1)
• L-Ascorbinsaeure, Magnesium-Salz
• magnesium ascorbate
• Magnesium di-L-ascorbate
• magnesium L-ascorbate
• magnesium salt of ascorbate
• Oridonin-1-acetat
• UNII-0N1G678593
• NSC 250683
• Oridonin 1-acetate
• [ "" ]
• [(1S,2S,5S,8R,9S,10S,11R,15S,18R)-9,10,18-trihydroxy-12,12-dimethyl-6-methylidene-7-oxo-17-oxapentacyclo[7.6.2.1^{5,8.0^{1,11.0^{2,8]octadecan-15-yl] acetate
• AKOS032949133
• DTXSID30951576
• NSC-250683
• [(1S,2S,5S,8R,10S,11R,15S)-9,10,18-Trihydroxy-12,12-dimethyl-6-methylidene-7-oxo-17-oxapentacyclo[7.6.2.15,8.01,11.02,8]octadecan-15-yl] acetate
• NSC250683
• 28957-08-6
• (9,10,18-Trihydroxy-12,12-dimethyl-6-methylidene-7-oxo-17-oxapentacyclo[7.6.2.15,8.01,11.02,8]octadecan-15-yl) acetate
• AKOS040760514
• HY-123467
• [(1S,2S,5S,8R,9S,10S,11R,15S,18R)-9,10,18-Trihydroxy-12,12-dimethyl-6-methylidene-7-oxo-17-oxapentacyclo[7.6.2.15,8.01,11.02,8]octadecan-15-yl] acetate
• CS-0082701
• SCHEMBL19902159
• Kaur-16-en-15-one, 1-(acetyloxy)-7,20-epoxy-6,7,14-trihydroxy-, (1alpha,6beta,7alpha,14R)-
• CHEMBL2368597
• SCHEMBL16285420
• FS-7746
• ent-Kaur-16-en-15-one, 1-(acetyloxy)-7,20-epoxy-6,7,14-trihydroxy-, (1alpha,6beta,7alpha,14R)-
• G88908
• DA-64872
• 9,10,18-TRIHYDROXY-12,12-DIMETHYL-6-METHYLIDENE-7-OXO-17-OXAPENTACYCLO[7.6.2.1?,?.0(1),(1)(1).0(2),?]OCTADECAN-15-YL ACETATE

• InChIKey： DJQLJZNVICMJRV-FGLNJEBRSA-N
• Inchi： InChI=1S/C22H30O7/c1-10-12-5-6-13-20-9-28-22(27,21(13,16(10)24)17(12)25)18(26)15(20)19(3,4)8-7-14(20)29-11(2)23/h12-15,17-18,25-27H,1,5-9H2,2-4H3/t12-,13-,14-,15+,17?,18-,20+,21-,22+/m0/s1
• SMILES： C=C1[C@@H]2CC[C@H]3[C@]45CO[C@]([C@H]([C@@H]5C(C)(C)CC[C@@H]4OC(=O)C)O)([C@@]3(C1=O)C2O)O

Computed Properties

• Exact Mass: 406.199
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 2
• Monoisotopic Mass: 406.199
• Heavy Atom Count: 29
• Complexity: 820
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.7
• Topological Polar Surface Area: 113A^2

Experimental Properties

• LogP: 0.94640
• PSA: 113.29000
• Refractive Index: 1.605
• Boiling Point: 588.0±50.0 °C at 760 mmHg
• Melting Point: 238-239 ºC
• Vapor Pressure: 0.0±3.7 mmHg at 25°C
• Flash Point: 203.8±23.6 °C
• Solubility: Very slightly soluble (0.49 g/l) (25 º C),
• Color/Form: Powder
• Density: 1.38±0.1 g/cm3 (20 ºC 760 Torr),

Related Categories

• Diterpenoids